(Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-dimethylphenyl)amino)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-dimethylanilino)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C26H21N3S/c1-18-8-13-24(19(2)14-18)28-16-23(15-27)26-29-25(17-30-26)22-11-9-21(10-12-22)20-6-4-3-5-7-20/h3-14,16-17,28H,1-2H3/b23-16-
• InChI Key: LISBBNFQJIGSPU-KQWNVCNZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4)C
• Isomeric SMILES: CC1=CC(=C(C=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H21N3S
• Molecular Weight: 407.5 g/mol

Description

(Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-dimethylphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C26H21N3S and its molecular weight is 407.54. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

• The reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride has been explored to afford (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, showcasing potential routes for the synthesis of structurally related compounds (Frolov et al., 2005).

Photophysical and Electrochemical Applications

• Studies on donor-acceptor substituted thiophene dyes, including structures similar to the query compound, have shown enhanced nonlinear optical limiting behavior, indicating potential use in optoelectronic devices and protective applications for human eyes and optical sensors (Anandan et al., 2018).

X-ray Crystallography and Structural Analysis

• The X-ray diffraction analysis of a related compound demonstrated the utility of these compounds in elucidating structural aspects of novel organic materials, aiding in the development of materials with tailored properties (Shablykin et al., 2010).

Antimicrobial and Biological Activities

• New heteroarylacrylonitriles, including structures similar to the target compound, have been synthesized and tested for in vitro cytotoxic potency against various cancer cell lines, revealing insights into structure-activity relationships and potential therapeutic applications (Sa̧czewski et al., 2004).

Material Science and Engineering

• The molecular engineering of organic sensitizers for solar cell applications has explored compounds with similar structural motifs, indicating the potential for these materials in photovoltaic technologies (Kim et al., 2006).